Cas no 287111-43-7 (rac 3-Hydroxybutyric Acid-13C4 Sodium Salt)

• Product Name: rac 3-Hydroxybutyric Acid-13C4 Sodium Salt
• CAS No: 287111-43-7
• MF: C₄H₇NaO₃
• MW: 127.079007387161
• CID: 248694
• PubChem ID: 23696291
• Update Time: 2025-04-19

rac 3-Hydroxybutyric Acid-13C4 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Butanoic-13C4 acid,3-hydroxy-, monosodium salt (9CI)
• rac 3-Hydroxybutyric Acid-13C4 Sodium Salt
• sodium,3-hydroxybutanoate
• Sodium 3-hydroxy(4-~13~C)butanoate
• 3-HYDROXYBUTYRIC-4-13C ACID SODIUM SAL&
• 287111-43-7
• SCHEMBL1332197
• Sodium;3-hydroxy(413C)butanoate
• Sodium DL-3-hydroxybutyrate-4-13C, 99 atom % 13C
• DTXSID50635689
• rac 3-Hydroxybutyric Acid-13C4 Sodium Salt

• Inchi： 1S/C4H8O3.Na/c1-3(5)2-4(6)7;/h3,5H,2H2,1H3,(H,6,7);/q;+1/p-1/i1+1;
• InChI Key： NBPUSGBJDWCHKC-YTBWXGASSA-M
• SMILES： [Na+].OC([13CH3])CC(=O)[O-]

Computed Properties

• Exact Mass: 127.03264320g/mol
• Monoisotopic Mass: 127.03264320g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 73.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Melting Point: 161-167 °C(lit.)

rac 3-Hydroxybutyric Acid-13C4 Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives